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Compound of Interest

Compound Name: Methylmercury(1+);iodide

Cat. No.: B087125

For researchers, scientists, and drug development professionals, the safe handling of highly
toxic compounds is paramount. This guide provides essential safety and logistical information
for working with Methylmercury(1+) iodide, a substance demanding rigorous adherence to
safety protocols.

Methylmercury(1+) iodide (CHsHgl) is an organomercury compound characterized by its
extreme toxicity. It is fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[1]
Prolonged or repeated exposure may cause damage to organs.[1] Due to these significant
health risks, a comprehensive understanding and implementation of safety procedures are
critical.

Hazard Identification and Classification

Methylmercury(1+) iodide is classified as acutely toxic (oral, dermal, and inhalation) and is
recognized for its potential to cause specific target organ toxicity through repeated exposure. It
is also very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling
methylmercury(1+) iodide. All operations involving this compound must be conducted within a
certified chemical fume hood.
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PPE Category

Specification

Rationale

Eye Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

Protects against splashes and

airborne particles.

Hand Protection

Wear two pairs of nitrile or

neoprene gloves.

Provides a barrier against
dermal absorption, which can
be fatal. Double gloving is
recommended for enhanced

protection.

Body Protection

Fire/flame resistant and
impervious clothing. A lab coat

is the minimum requirement.

Protects skin from accidental

contact.

Respiratory Protection

A NIOSH-certified full-face
respirator is required if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

Prevents inhalation of the

compound, which can be fatal.

Quantitative Data Summary

The following tables summarize the key quantitative data for Methylmercury(1+) iodide,

providing a clear reference for its physical and toxicological properties.

husical and Chemical :

Property Value

Molecular Formula CHsHgl

Molecular Weight 342.53 g/mol

Appearance White to off-white crystalline powder
Melting Point 145 °C (293 °F)

Boiling Point Not available

Solubility Insoluble in water

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

icoloaical

Metric Value Route of Exposure  Species
LD50 17 mg/kg Oral Mouse
LD50 18 mg/kg Oral Rat
LD50 75 mg/kg Dermal Rat

QCQUpﬁILQDﬂLEXpD_SﬂLe_LLmJIS_tQLMﬂLQU.QLC_Qmp_QUﬂ_d- Imi S

Organization Limit Notes

Skin designation indicates the

potential for significant
ACGIH TWA: 0.025 mg/m?3 (as Hg) contribution to the overall

exposure by the cutaneous

route.

NIOSH TWA: 0.05 mg/m3 (as Hg)

Ceiling limit that should not be

OSHA C: 0.1 mg/ms3 (as Hg)
exceeded.

Experimental Protocol: Synthesis of
Methylmercury(1+) lodide

The following is a detailed methodology for the synthesis of methylmercury(1+) iodide, adapted
from established procedures. This protocol should only be performed by trained personnel in a
controlled laboratory setting with all necessary safety precautions in place.

Materials:
e Mercury (Hg)
e lodine (I2)

o Methyl iodide (CHsl)
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o Water (H20)

Equipment:

Closed reactor with a reflux condenser

Source of illumination (e.g., a 75-watt frosted electric light bulb)
Efficient agitation means (e.g., mechanical stirrer)

Heating mantle

Filtration apparatus

Distillation apparatus

Procedure:

Reaction Setup: In a closed reactor equipped with a reflux condenser, mechanical stirrer,
and a heat source, charge 100 parts of mercury and 8 parts of iodine with 375 parts of
methyl iodide.

Initiation: Place a light source, such as a 75-watt frosted electric light bulb, close to the flask
and begin agitation.

Reaction: The reaction mixture will begin to reflux. Continue the reaction under illumination
and agitation until the reaction is complete.

Purification: After the reaction is complete, add an additional 93.5 parts of mercury to the
non-illuminated reaction mixture and continue stirring at reflux temperature for approximately
one hour to reduce any remaining mercuric iodide to mercurous iodide.

Filtration: Filter the resulting slurry to separate the mercurous iodide-mercury cake.
Extraction: Add 200 parts of water to the filtrate.

Distillation: Distill the mixture to recover the excess methyl iodide.
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o Final Product: The remaining aqueous suspension contains the methylmercury(1+) iodide
product.

Operational and Disposal Plans
Handling and Storage

» Handling: Always handle Methylmercury(1+) iodide within a certified chemical fume hood.
Avoid the formation of dust and aerosols. Do not eat, drink, or smoke when using this
product. Wash hands thoroughly after handling.

o Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container. Keep
locked up and away from incompatible substances such as strong oxidizing agents. The
storage area should be clearly marked with appropriate hazard warnings.

Spill Management

In the event of a spill, immediately evacuate the area and restrict access. Do not attempt to
clean up a spill unless you are trained and equipped to do so.

o Small Spills (on non-porous surfaces):

[¢]

Wear the appropriate PPE as outlined above.

o

Cover the spill with a mercury-binding sulfur powder or a commercial mercury absorbent.

[e]

Carefully collect the amalgamated material using a plastic scoop and place it in a labeled,
sealed container for hazardous waste disposal.

[e]

Clean the area with a mercury decontamination solution.
e Large Spills or Spills on Porous Surfaces:
o Evacuate the laboratory and seal off the area.

o Contact your institution's Environmental Health and Safety (EHS) department or a
professional hazardous materials team immediately.
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Never use a standard vacuum cleaner to clean up a mercury spill, as this will vaporize the
mercury and increase the inhalation hazard.

Waste Disposal

All materials contaminated with Methylmercury(1+) iodide, including empty containers, used
PPE, and spill cleanup materials, must be disposed of as hazardous waste.

o Collect all waste in a designated, sealed, and clearly labeled hazardous waste container.

e Follow your institution's and local regulations for the disposal of mercury-containing
hazardous waste. Do not dispose of this material down the drain or in the general trash.

Visualized Workflows

The following diagrams illustrate the key safety and experimental workflows for handling
Methylmercury(1+) iodide.
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Caption: Hazard control workflow for Methylmercury(1+) iodide.
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Caption: Experimental workflow for the synthesis of Methylmercury(1+) iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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